molecular formula C28H29N5O3 B1247340 4-cyano-N-(3-(4-(2,3-dihydrobenzo[b][1,4]dioxin-5-yl)piperazin-1-yl)propyl)-N-(pyridin-2-yl)benzamide hydrochloride CAS No. 434283-16-6

4-cyano-N-(3-(4-(2,3-dihydrobenzo[b][1,4]dioxin-5-yl)piperazin-1-yl)propyl)-N-(pyridin-2-yl)benzamide hydrochloride

Cat. No. B1247340
CAS RN: 434283-16-6
M. Wt: 483.6 g/mol
InChI Key: NRPQELCNMADTOZ-OAQYLSRUSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Lecozotan has been used in trials studying the treatment of Alzheimer Disease.

Scientific Research Applications

Synthesis and Antimicrobial Activity

  • Synthesis of Related Compounds for Antihypertensive Agents : This compound is an important intermediate in the synthesis of Doxazosin, an antihypertensive drug, indicating its relevance in developing treatments for conditions like hypertension and benign prostate hyperplasia (Ramesh, Reddy, & Reddy, 2006).
  • Antimicrobial Properties : Research demonstrates that derivatives of this compound show variable and modest activity against certain bacterial and fungal strains, highlighting its potential in antimicrobial applications (Patel, Agravat, & Shaikh, 2011).

Psychotropic and CNS Applications

  • Potential Antipsychotic Agents : Studies show that heterocyclic analogues of this compound are being evaluated as potential antipsychotic agents. These analogues have shown promising results in binding to dopamine and serotonin receptors (Norman et al., 1996).
  • Cognitive-Enhancing Properties : A novel antagonist of the 5-HT1A receptor, closely related to this compound, has been shown to enhance the stimulated release of neurotransmitters like glutamate and acetylcholine in the hippocampus, suggesting potential for treating cognitive dysfunction in disorders like Alzheimer's disease (Schechter et al., 2005).

Antineoplastic Properties

  • Novel Antineoplastic Applications : Derivatives of this compound have been studied for their antineoplastic properties. For instance, flumatinib, which includes this compound in its structure, is being explored for the treatment of chronic myelogenous leukemia (Gong et al., 2010).

properties

CAS RN

434283-16-6

Product Name

4-cyano-N-(3-(4-(2,3-dihydrobenzo[b][1,4]dioxin-5-yl)piperazin-1-yl)propyl)-N-(pyridin-2-yl)benzamide hydrochloride

Molecular Formula

C28H29N5O3

Molecular Weight

483.6 g/mol

IUPAC Name

4-cyano-N-[3-[4-(2,3-dihydro-1,4-benzodioxin-5-yl)piperazin-1-yl]propyl]-N-pyridin-2-ylbenzamide;hydrochloride

InChI

InChI=1S/C28H29N5O3.ClH/c29-21-22-8-10-23(11-9-22)28(34)33(26-7-1-2-12-30-26)14-4-13-31-15-17-32(18-16-31)24-5-3-6-25-27(24)36-20-19-35-25;/h1-3,5-12H,4,13-20H2;1H

InChI Key

NRPQELCNMADTOZ-OAQYLSRUSA-N

Isomeric SMILES

C[C@H](CN(C1=CC=CC=N1)C(=O)C2=CC=C(C=C2)C#N)N3CCN(CC3)C4=C5C(=CC=C4)OCCO5

SMILES

C1CN(CCN1CCCN(C2=CC=CC=N2)C(=O)C3=CC=C(C=C3)C#N)C4=C5C(=CC=C4)OCCO5.Cl

Canonical SMILES

CC(CN(C1=CC=CC=N1)C(=O)C2=CC=C(C=C2)C#N)N3CCN(CC3)C4=C5C(=CC=C4)OCCO5

Other CAS RN

434283-16-6

synonyms

lecozotan

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-cyano-N-(3-(4-(2,3-dihydrobenzo[b][1,4]dioxin-5-yl)piperazin-1-yl)propyl)-N-(pyridin-2-yl)benzamide hydrochloride
Reactant of Route 2
Reactant of Route 2
4-cyano-N-(3-(4-(2,3-dihydrobenzo[b][1,4]dioxin-5-yl)piperazin-1-yl)propyl)-N-(pyridin-2-yl)benzamide hydrochloride
Reactant of Route 3
Reactant of Route 3
Reactant of Route 3
4-cyano-N-(3-(4-(2,3-dihydrobenzo[b][1,4]dioxin-5-yl)piperazin-1-yl)propyl)-N-(pyridin-2-yl)benzamide hydrochloride
Reactant of Route 4
Reactant of Route 4
4-cyano-N-(3-(4-(2,3-dihydrobenzo[b][1,4]dioxin-5-yl)piperazin-1-yl)propyl)-N-(pyridin-2-yl)benzamide hydrochloride
Reactant of Route 5
Reactant of Route 5
4-cyano-N-(3-(4-(2,3-dihydrobenzo[b][1,4]dioxin-5-yl)piperazin-1-yl)propyl)-N-(pyridin-2-yl)benzamide hydrochloride
Reactant of Route 6
Reactant of Route 6
4-cyano-N-(3-(4-(2,3-dihydrobenzo[b][1,4]dioxin-5-yl)piperazin-1-yl)propyl)-N-(pyridin-2-yl)benzamide hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.